Cas no 142449-83-0 (O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid)

• Product name: O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid
• CAS No: 142449-83-0
• MF: C₁₇H₂₂O₈
• MW: 354.351786136627
• CID: 2058300
• PubChem ID: 131752979

O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid Chemical and Physical Properties

Names and Identifiers

• O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid
• methyl 8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxydec-9-en-4,6-diynoate
• 142449-83-0
• CHEBI:175553
• 9-Decene-4,6-diynoic acid, 8-(beta-D-glucopyranosyloxy)-, methyl ester
• DTXSID501161012
• Methyl (R)-8-Hydroxy-9-decene-4,6-diynoate glucoside
• 9-Decene-4,6-diynoic acid, 8-(I(2)-D-glucopyranosyloxy)-, methyl ester

• Inchi： InChI=1S/C17H22O8/c1-3-11(8-6-4-5-7-9-13(19)23-2)24-17-16(22)15(21)14(20)12(10-18)25-17/h3,11-12,14-18,20-22H,1,7,9-10H2,2H3
• InChI Key： AVPBONMPAMZUKG-UHFFFAOYSA-N
• SMILES： COC(=O)CCC#CC#CC(C=C)OC1C(C(C(C(O1)CO)O)O)O

Computed Properties

• Exact Mass: 354.13146766g/mol
• Monoisotopic Mass: 354.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides